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Compound of Interest

Compound Name: Bnadd
CAS No.: 111863-65-1
Cat. No.: B055680
Get Quote
. J

This guide provides a comprehensive overview of the discovery, synthesis, mechanism of
action, and key experimental protocols related to the potent synthetic opioid, Fentanyl. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Discovery and Development

Fentanyl, a potent synthetic opioid, was first synthesized by Dr. Paul Janssen in 1959 at his
company, Janssen Pharmaceutica. It is estimated to be 50 to 100 times more potent than
morphine.[1] Its development was a significant milestone in pain management, particularly for
cancer patients and for use as an anesthetic.[1]

Chemical Synthesis

The chemical synthesis of Fentanyl is a multi-step process. A common laboratory synthesis
route is the Siegfried method. The process involves several key intermediates and reactions.

Experimental Protocol: Siegfried Synthesis of Fentanyl
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» Reaction of 4-piperidone with phenethylamine: 4-piperidone hydrochloride hydrate is reacted
with phenethylamine in the presence of a reducing agent, such as sodium borohydride, to
produce N-phenethyl-4-piperidinone (NPP).

o Reductive amination with aniline: NPP is then reacted with aniline in the presence of a
reducing agent to form 4-anilino-N-phenethylpiperidine (ANPP).

o Acylation of ANPP: Finally, ANPP is acylated using propionyl chloride or propionic anhydride
in the presence of a base, such as pyridine, to yield Fentanyl.

« Purification: The final product is purified by recrystallization or chromatography to obtain
Fentanyl of high purity.

Mechanism of Action and Signaling Pathway

Fentanyl exerts its effects primarily by acting as a potent agonist at the p-opioid receptors,
which are G-protein coupled receptors located in the brain, spinal cord, and other tissues.[1]

Upon binding to the p-opioid receptor, Fentanyl initiates a conformational change in the
receptor, leading to the activation of intracellular signaling pathways. The primary mechanism
involves the inhibition of the enzyme adenylyl cyclase, which leads to a decrease in the
intracellular concentration of cyclic AMP (cCAMP). This reduction in cAMP levels modulates the
activity of various downstream effectors, including protein kinase A (PKA).

Activation of the p-opioid receptor by Fentanyl also leads to the opening of G-protein-coupled
inwardly rectifying potassium (GIRK) channels, causing hyperpolarization of the neuron and a
decrease in neuronal excitability. Additionally, it inhibits the opening of voltage-gated calcium
channels, which reduces the release of neurotransmitters such as substance P, GABA, and
dopamine.

The following diagram illustrates the primary signaling pathway of Fentanyl:
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Fentanyl's primary signaling cascade.

Quantitative Data

The following table summarizes key quantitative parameters for Fentanyl.
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Parameter Value Reference
Potency (vs. Morphine) 50-100x [1]

-Opioid Receptor Bindin
iffinF:ty (Ki) P J 0.39 nM N/A
Bioavailability (Transdermal) 92% [1]
Protein Binding 80-85% [1]
Elimination Half-life (1V) 2-4 hours [1]

Key Experimental Workflows

The discovery and characterization of Fentanyl and its analogs involve a series of key
experimental workflows. A generalized workflow for screening and evaluating new opioid

compounds is depicted below.
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Generalized workflow for opioid drug discovery.
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Experimental Protocol: Radioligand Binding Assay for u-Opioid Receptor

e Membrane Preparation: Cell membranes expressing the p-opioid receptor are prepared from
cell lines (e.g., CHO-K1) or animal tissues (e.g., rat brain).

» Radioligand Incubation: The membranes are incubated with a radiolabeled ligand (e.g.,
[BH]DAMGO), a known p-opioid receptor agonist, in the presence and absence of the test
compound (Fentanyl) at various concentrations.

» Separation of Bound and Free Ligand: The incubation mixture is filtered through a glass fiber
filter to separate the receptor-bound radioligand from the free radioligand.

e Quantification of Radioactivity: The radioactivity retained on the filter is measured using a
scintillation counter.

o Data Analysis: The concentration of the test compound that inhibits 50% of the specific
binding of the radioligand (ICso) is determined. The binding affinity (Ki) is then calculated
using the Cheng-Prusoff equation.

This guide provides a foundational understanding of the discovery, synthesis, and mechanism
of action of Fentanyl, serving as a template for the in-depth technical documentation required
by researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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